Cas no 2680809-26-9 (5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid
• CAS No: 2680809-26-9
• MF: C₇H₅F₃N₂O₃S
• MW: 254.186410665512
• CID: 5653034
• PubChem ID: 165937456
• Update Time: 2025-06-08

5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279576
• 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid
• 2680809-26-9

• Inchi： 1S/C7H5F3N2O3S/c1-12(6(15)7(8,9)10)4-3(5(13)14)11-2-16-4/h2H,1H3,(H,13,14)
• InChI Key： XKKHOCDXKVQAGC-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1N(C)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 253.99729769g/mol
• Monoisotopic Mass: 253.99729769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.7Ų

Additional information on 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid

5-(2,2,2-Trifluoro-N-methylacetamido)-1,3-Thiazole-4-Carboxylic Acid (CAS No. 2680809-26-9): A Comprehensive Overview

5-(2,2,2-Trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid (CAS No. 2680809-26-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a thiazole ring, which contribute to its potential therapeutic applications and biological activities.

The trifluoromethyl group is known for its electron-withdrawing properties and high lipophilicity, which can enhance the pharmacokinetic properties of the compound. The thiazole ring, on the other hand, is a versatile heterocyclic structure that is commonly found in various bioactive molecules. The combination of these structural elements in 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid makes it an intriguing candidate for further investigation.

Recent studies have explored the potential of 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid in various therapeutic areas. One notable area of research is its antimicrobial activity. The thiazole ring has been shown to exhibit broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The presence of the trifluoromethyl group further enhances these properties by improving the compound's stability and bioavailability.

In addition to its antimicrobial potential, 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid have also been studied in detail. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are promising and suggest that further clinical development is warranted.

The synthetic route for 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the thiazole ring and the introduction of the trifluoromethyl group. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process.

In conclusion, 5-(2,2,2-trifluoro-N-methylacetamido)-1,3-thiazole-4-carboxylic acid (CAS No. 2680809-26-9) represents a promising candidate for further development in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.